![molecular formula C16H10FN3OS2 B2871296 4-fluoro-N-(7-methyl[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide CAS No. 313262-10-1](/img/structure/B2871296.png)
4-fluoro-N-(7-methyl[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide
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Description
4-fluoro-N-(7-methyl[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C16H10FN3OS2 and its molecular weight is 343.39. The purity is usually 95%.
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Scientific Research Applications
Antitumor Properties
A significant area of application for compounds related to 4-fluoro-N-(7-methyl[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide is in the field of antitumor research. Studies have demonstrated the synthesis and evaluation of fluorinated benzothiazoles, highlighting their potent cytotoxicity in vitro against specific human breast cell lines, while showing minimal activity against nonmalignant cells and other cancer cell lines (Hutchinson et al., 2001). This selective cytotoxicity suggests the compound's potential as a targeted antitumor agent. Further research into amino acid prodrugs of benzothiazoles indicates improvements in solubility and bioavailability, offering promising preclinical antitumor efficacy and manageable toxicity profiles (Bradshaw et al., 2002).
Fluorescent Probes for Biological Applications
The chemical structure of benzothiazole derivatives also lends itself to applications in the development of fluorescent probes for sensing biological molecules or ions. A study on the application of benzothiazole analogs for sensing pH and metal cations demonstrates their potential as sensitive and selective fluorescent probes. These probes exhibit significant fluorescence enhancement under specific conditions, making them suitable for biological and chemical sensing applications (Tanaka et al., 2001).
Antimicrobial Activity
Additionally, the antimicrobial properties of fluorinated benzothiazole compounds have been explored, with some derivatives showing promising activity against a range of microbial strains. This suggests potential applications in the development of new antimicrobial agents to combat resistant bacterial and fungal infections (Sathe et al., 2011).
Properties
IUPAC Name |
4-fluoro-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10FN3OS2/c1-8-18-11-6-7-12-14(13(11)22-8)23-16(19-12)20-15(21)9-2-4-10(17)5-3-9/h2-7H,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZIPOEITOYNKOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C3=C(C=C2)N=C(S3)NC(=O)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10FN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.